Hydroxyapatite

Catalog No.
S526725
CAS No.
12167-74-7
M.F
CaHO5P-4
M. Wt
152.06 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Hydroxyapatite

CAS Number

12167-74-7

Product Name

Hydroxyapatite

IUPAC Name

pentacalcium;hydroxide;triphosphate

Molecular Formula

CaHO5P-4

Molecular Weight

152.06 g/mol

InChI

InChI=1S/Ca.H3O4P.H2O/c;1-5(2,3)4;/h;(H3,1,2,3,4);1H2/p-4

InChI Key

SNEQGKNGRFIHGW-UHFFFAOYSA-J

SMILES

[OH-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2]

Solubility

Practically insoluble in water; insoluble in ethanol, soluble in dilute hydrochloric and nitric acid
Practically insol in water, even when freshly prepared

Synonyms

Alveograf, Calcitite, Calcium Hydroxyapatite, Durapatite, Hydroxyapatite, Hydroxyapatite, Calcium, Hydroxylapatite, Interpore 200, Interpore 500, Interpore-200, Interpore-500, Interpore200, Interpore500, Osprovit, Ossein Hydroxyapatite Compound, Ossein-Hydroxyapatite Compound, Ossopan, Osteogen, Periograf

Canonical SMILES

[OH-].[O-]P(=O)([O-])[O-].[Ca]

Description

The exact mass of the compound Hydroxyapatite is 501.676 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as practically insol in water, even when freshly prepared. Its Medical Subject Headings (MeSH) category is Technology and Food and Beverages Category - Technology, Industry, and Agriculture - Manufactured Materials - Biomedical and Dental Materials - Biocompatible Materials. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Plastics -> Polymer Type -> Polyolefin-I; PUR; Polyolefin-II; PVC (soft); ABS; PVC (rigid); PET; PMMA; PA; PC; (E)PS. However, this does not mean our product can be used or applied in the same or a similar way.

Hydroxyapatite in Bone Regeneration

Hydroxyapatite (Ca₁₀(PO₄)₆(OH)₂) is a calcium phosphate mineral that shares a similar chemical composition and structure with the mineral component of bone tissue []. This biocompatibility makes it a widely studied material in the field of bone regeneration. Research focuses on its potential to mimic the natural bone structure and promote bone growth.

  • Osteoconduction

    One of the key properties of hydroxyapatite for bone regeneration is its osteoconductivity. This refers to the ability of a material to support the growth of new bone tissue along its surface []. Hydroxyapatite provides a scaffold for bone-forming cells (osteoblasts) to attach, proliferate, and deposit new bone mineral.

  • Drug Delivery

    Researchers are exploring the use of hydroxyapatite as a carrier for therapeutic drugs to promote bone healing. Its porous structure allows for the controlled release of drugs that stimulate bone formation or inhibit bone resorption [].

Hydroxyapatite Beyond Bone Regeneration

The unique properties of hydroxyapatite extend its applications beyond bone tissue engineering. Here are some emerging areas of research:

  • Drug Delivery for Other Tissues

    Due to its biocompatibility and ability to control drug release, hydroxyapatite is being investigated for delivering drugs to other tissues. Potential applications include targeted delivery of cancer therapies or antibiotics [].

  • Gene Therapy

    Hydroxyapatite nanoparticles may play a role in gene therapy by facilitating the delivery of genetic material into cells. This holds promise for treating various genetic disorders.

  • Antibacterial Properties

    Recent studies suggest that hydroxyapatite may have inherent antibacterial properties. This could be beneficial for developing implants with reduced risk of infection.

Hydroxyapatite is a naturally occurring mineral form of calcium apatite, with the chemical formula Ca5(PO4)3(OH)\text{Ca}_5(\text{PO}_4)_3(\text{OH}) or often represented as Ca10(PO4)6(OH)2\text{Ca}_{10}(\text{PO}_4)_6(\text{OH})_2 to signify its crystalline structure. It is the hydroxyl endmember of the complex apatite group and crystallizes in the hexagonal crystal system. Hydroxyapatite is a vital component of human bone, comprising approximately 70% of its weight, and it plays a crucial role in biological mineralization processes. The compound can also exist in various colors due to impurities, although pure hydroxyapatite appears white .

, particularly in its interactions with fluoride ions. For example, when hydroxyapatite is exposed to silver diammine fluoride, it can react to form fluoride-substituted hydroxyapatite, which enhances its cariostatic properties. The general reaction for the synthesis of hydroxyapatite from calcium hydroxide and phosphoric acid can be expressed as:

10Ca OH 2+6H3PO4Ca10(PO4)6(OH)2+18H2O10\text{Ca OH }_2+6\text{H}_3\text{PO}_4\rightarrow \text{Ca}_{10}(\text{PO}_4)_6(\text{OH})_2+18\text{H}_2\text{O}

This reaction demonstrates how hydroxyapatite can be synthesized through wet chemical precipitation methods .

Hydroxyapatite exhibits significant biological activity, particularly in its role as a biomaterial for bone repair and regeneration. It is biocompatible and osteoconductive, meaning it supports the growth of new bone tissue. When implanted into the body, hydroxyapatite can integrate with surrounding bone and promote healing by facilitating the migration and attachment of osteoblasts (bone-forming cells) to its surface. Studies have shown that hydroxyapatite can also act as a secondary nucleator for new mineral formation in vivo and in vitro .

Hydroxyapatite can be synthesized through several methods:

  • Wet Chemical Precipitation: This involves mixing calcium and phosphate solutions under controlled pH and temperature conditions.
  • Sol-Gel Method: A versatile technique that allows for the production of hydroxyapatite nanoparticles by transitioning from a sol (solution) to a gel state.
  • Biomimetic Techniques: These methods mimic natural processes to produce hydroxyapatite that closely resembles biological apatites.
  • Electrodeposition: A method where hydroxyapatite is deposited on substrates using an electrical current.
  • Hydrothermal Synthesis: Involves high-temperature and high-pressure conditions to produce well-crystallized hydroxyapatite .

Research has shown that hydroxyapatite interacts with various biomolecules, influencing its applications in biomedicine. For instance, studies indicate that hydroxyapatite can adsorb proteins and other biomolecules, which may affect cell behavior and tissue integration. These interactions can vary based on the surface properties of hydroxyapatite, such as charge and porosity, which play critical roles in its effectiveness as a biomaterial .

Hydroxyapatite shares similarities with several other compounds within the apatite family but possesses unique characteristics that distinguish it:

CompoundChemical FormulaUnique Features
FluorapatiteCa5(PO4)3F\text{Ca}_{5}(\text{PO}_{4})_{3}\text{F}Contains fluoride ions; more resistant to acid dissolution
ChlorapatiteCa5(PO4)3Cl\text{Ca}_{5}(\text{PO}_{4})_{3}\text{Cl}Contains chloride ions; similar structure but different properties
Tricalcium PhosphateCa3(PO4)2\text{Ca}_{3}(\text{PO}_{4})_{2}Less stable than hydroxyapatite; often used in bone grafts
Octacalcium PhosphateCa8(PO4)6(OH)25H2O\text{Ca}_{8}(\text{PO}_{4})_{6}(\text{OH})_{2}\cdot 5\text{H}_2\text{O}Intermediate phase; involved in biomineralization processes

Hydroxyapatite's unique ability to integrate with biological tissues makes it particularly valuable in medical applications compared to these other compounds .

Purity

>98% (or refer to the Certificate of Analysis)

Physical Description

NKRA; Water or Solvent Wet Solid; Liquid; Other Solid; Dry Powder
A white, odourless powder which is stable in air
Solid; [Merck Index] White suspension; [MSDSonline]
White odorless solid; [HSDB] White odorless powder; [MSDSonline]

Color/Form

Hexagonal needles arranged in rosettes
Finely divided, crystalline, nonstoichiometric material.

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

151.9187510 g/mol

Monoisotopic Mass

151.9187510 g/mol

Heavy Atom Count

7

Density

Density: 3.1 to 3.2 /Apatite/

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

91D9GV0Z28

Related CAS

10103-46-5 (Parent)

GHS Hazard Statements

Not Classified;
Reported as not meeting GHS hazard criteria by 189 of 199 companies (only ~ 5% companies provided GHS information). For more detailed information, please visit ECHA C&L website

Therapeutic Uses

EXPT USE: WOMEN WITH PRIMARY BILIARY CIRRHOSIS MALABSORB CALCIUM, PHOSPHATE & VITAMIN D, & DEVELOP ACCELERATED CORTICAL BONE THINNING. HYDROXYAPATITE WAS ASSESSED FOR ITS VALUE IN THE TREATMENT OF CORTICAL BONE THINNING IN PRIMARY BILIARY CIRRHOSIS. CORTICAL BONE LOSS OCCURRED IN THE CONTROL GROUP. THE HYDROXYAPATITE GROUP SHOWED A SIGNIFICANT GAIN IN CORTICAL BONE THICKNESS.

MeSH Pharmacological Classification

Biocompatible Materials

Other CAS

12167-74-7
1306-06-5

Wikipedia

Hydroxyapatite
Hydroxylapatite

Use Classification

Food additives
Cosmetics -> Emulsion stabilizing; Bulking; Abrasive
Plastics -> Pigments agents
Plastics -> Polymer Type -> Polyolefin-I; PUR; Polyolefin-II; PVC (soft); ABS; PVC (rigid); PET; PMMA; PA; PC; (E)PS

Methods of Manufacturing

Prepd from Ca(NO3)2 and KH2PO4; from calcium phosphate, dibasic; from Ca(NO3)2.4H2O and (NH4)3PO4 plus NH4OH.
Dense hydroxyapatite ceramics are made by compressing calcium phosphate solids from a very fine powder form, known as greenstate, into a pellet which is then subjected to a heat treatment that causes the powder particles to fuse together by means of solid-state diffusion.

General Manufacturing Information

Plastics Material and Resin Manufacturing
Petroleum Lubricating Oil and Grease Manufacturing
Paper Manufacturing
Agriculture, Forestry, Fishing and Hunting
All Other Basic Inorganic Chemical Manufacturing
Construction
Paint and Coating Manufacturing
Not Known or Reasonably Ascertainable
Hydroxylapatite (Ca5(OH)(PO4)3): ACTIVE
Apatite /is name which refers to/ a group of calcium phosphates having the type formula Ca10(X2)(PO4)6 where X is usually fluorine, chlorine, or hydroxyl group either singly or together. /Apatite/
... Rich in surface ions (carbonate, magnesium, citrate) which are readily replaced by fluoride ion, thus affording protection to teeth.
Calcium hydroxy-apatite or calcium hydroxy-phosphate, (Ca10(OH)2(PO4)6), may be formed to small extent in ammoniated superphosphate.

Dates

Modify: 2023-08-15
1: Gorojod RM, Porte Alcon S, Dittler ML, Gonzalez MC, Kotler ML. Nanohydroxyapatite exerts cytotoxic effects and prevents cellular proliferation and migration in glioma cells. Toxicol Sci. 2019 Jan 15. doi: 10.1093/toxsci/kfz019. [Epub ahead of print] PubMed PMID: 30649537.
2: Li Q, Lei X, Wang X, Cai Z, Lyu P, Zhang G. Hydroxyapatite /Collagen 3D printed Scaffolds and their Osteogenic Effects on hBMSCs. Tissue Eng Part A. 2019 Jan 16. doi: 10.1089/ten.TEA.2018.0201. [Epub ahead of print] PubMed PMID: 30648467.
3: Bas O, Hanßke F, Lim J, Ravichandran A, Kemnitz E, Teoh SH, Hutmacher DW, Börner HG. Tuning mechanical reinforcement and bioactivity of 3D printed ternary nanocomposites by interfacial peptide-polymer conjugates. Biofabrication. 2019 Jan 15. doi: 10.1088/1758-5090/aafec8. [Epub ahead of print] PubMed PMID: 30645987.
4: Dong QN, Karino M, Koike T, Ide T, Okuma S, Kaneko I, Osako R, Kanno T. Navigation-Assisted Isolated Medial Orbital Wall Fracture Reconstruction Using an U-HA/PLLA Sheet via a Transcaruncular Approach. J Invest Surg. 2019 Jan 15:1-9. doi: 10.1080/08941939.2018.1546353. [Epub ahead of print] PubMed PMID: 30644798.
5: Oberbek P, Bolek T, Chlanda A, Hirano S, Kusnieruk S, Rogowska-Tylman J, Nechyporenko G, Zinchenko V, Swieszkowski W, Puzyn T. Characterization and influence of hydroxyapatite nanopowders on living cells. Beilstein J Nanotechnol. 2018 Dec 27;9:3079-3094. doi: 10.3762/bjnano.9.286. eCollection 2018. PubMed PMID: 30643706; PubMed Central PMCID: PMC6317412.
6: Goonoo N, Fahmi AW, Jonas U, Gimié F, Ait Arsa I, Bénard S, Schönherr H, Bhaw-Luximon A. Improved multicellular response, biomimetic mineralization, angiogenesis and reduced foreign body response of modified polydioxanone scaffolds for skeletal tissue regeneration. ACS Appl Mater Interfaces. 2019 Jan 14. doi: 10.1021/acsami.8b19929. [Epub ahead of print] PubMed PMID: 30640432.
7: Gu JF, Zhou H, Tang HL, Yang WT, Zeng M, Liu ZM, Peng PQ, Liao BH. Cadmium and arsenic accumulation during the rice growth period under in situ remediation. Ecotoxicol Environ Saf. 2019 Jan 9;171:451-459. doi: 10.1016/j.ecoenv.2019.01.003. [Epub ahead of print] PubMed PMID: 30639871.
8: Hamid Y, Tang L, Sohail MI, Cao X, Hussain B, Aziz MZ, Usman M, He ZL, Yang X. An explanation of soil amendments to reduce cadmium phytoavailability and transfer to food chain. Sci Total Environ. 2019 Jan 3;660:80-96. doi: 10.1016/j.scitotenv.2018.12.419. [Epub ahead of print] Review. PubMed PMID: 30639721.
9: Gelse K, Biggemann J, Stumpf M, Halmheu M, Grüneboom A, Scholtysek C, Pachowsky ML, Kleyer A, Hueber A, Krönke G, Fey T. Modular lattice constructs for biological joint resurfacing. Tissue Eng Part A. 2019 Jan 14. doi: 10.1089/ten.TEA.2018.0231. [Epub ahead of print] PubMed PMID: 30638150.
10: Vitti RP, Pacheco RR, Silva EJNL, Prati C, Gandolfi MG, Piva E, Ogliari FA, Zanchi CH, Sinhoreti MAC. Addition of phosphates and chlorhexidine to resin-modified MTA materials. J Biomed Mater Res B Appl Biomater. 2019 Jan 14. doi: 10.1002/jbm.b.34315. [Epub ahead of print] PubMed PMID: 30637978.
11: Luukkonen J, Hilli M, Nakamura M, Ritamo I, Valmu L, Kauppinen K, Tuukkanen J, Lehenkari P. Osteoclasts secrete osteopontin into resorption lacunae during bone resorption. Histochem Cell Biol. 2019 Jan 14. doi: 10.1007/s00418-019-01770-y. [Epub ahead of print] PubMed PMID: 30637455.
12: Park JE, Jang YS, Bae TS, Lee MH. Biocompatibility Characteristics of Titanium Coated with Multi Walled Carbon Nanotubes-Hydroxyapatite Nanocomposites. Materials (Basel). 2019 Jan 10;12(2). pii: E224. doi: 10.3390/ma12020224. PubMed PMID: 30634682.
13: Alioui H, Bouras O, Bollinger JC. Toward an efficient antibacterial agent: Zn- and Mg-doped hydroxyapatite nanopowders. J Environ Sci Health A Tox Hazard Subst Environ Eng. 2019 Jan 11:1-13. doi: 10.1080/10934529.2018.1550292. [Epub ahead of print] PubMed PMID: 30633639.
14: Xiao Y, Li K, Wang Z, Fu F, Shao S, Song F, Zhao J, Chen W, Liu Q, Xu J. Pectolinarigenin prevents bone loss in ovariectomized mice and inhibits RANKL-induced osteoclastogenesis via blocking activation of MAPK and NFATc1 signaling. J Cell Physiol. 2019 Jan 11. doi: 10.1002/jcp.28079. [Epub ahead of print] PubMed PMID: 30633330.
15: Salcedo C, Joubert PH, Ferrer MD, Canals AZ, Maduell F, Torregrosa V, Campistol JM, Ojeda R, Perelló J. A Phase 1b Randomized, Placebo-Controlled Clinical Trial with SNF472 in Hemodialysis Patients. Br J Clin Pharmacol. 2019 Jan 10. doi: 10.1111/bcp.13863. [Epub ahead of print] PubMed PMID: 30632182.
16: Klimecs V, Grishulonoks A, Salma I, Neimane L, Locs J, Saurina E, Skagers A. Bone Loss around Dental Implants 5 Years after Implantation of Biphasic Calcium Phosphate (HAp/βTCP) Granules. J Healthc Eng. 2018 Dec 5;2018:4804902. doi: 10.1155/2018/4804902. eCollection 2018. PubMed PMID: 30631412; PubMed Central PMCID: PMC6304842.
17: Huang WS, Chu IM. Injectable polypeptide hydrogel/inorganic nanoparticle composites for bone tissue engineering. PLoS One. 2019 Jan 10;14(1):e0210285. doi: 10.1371/journal.pone.0210285. eCollection 2019. PubMed PMID: 30629660.
18: Griffanti G, Jiang W, Nazhat SN. Bioinspired mineralization of a functionalized injectable dense collagen hydrogel through silk sericin incorporation. Biomater Sci. 2019 Jan 10. doi: 10.1039/c8bm01060a. [Epub ahead of print] PubMed PMID: 30629053.
19: Leathers TD, Rich JO, Bischoff KM, Skory CD, Nunnally MS. Inhibition of Streptococcus mutans and S. sobrinus biofilms by liamocins from Aureobasidium pullulans. Biotechnol Rep (Amst). 2018 Dec 21;21:e00300. doi: 10.1016/j.btre.2018.e00300. eCollection 2019 Mar. PubMed PMID: 30627519; PubMed Central PMCID: PMC6321862.
20: Chang HH, Cheng CL, Wang WC, Huang PJ, Lin SY. Assessment of Unicuspid Aortic Valve Stenosis Using Multimodality Imaging, X-ray Radiography and Raman Analysis. Int Heart J. 2019 Jan 10. doi: 10.1536/ihj.18-338. [Epub ahead of print] PubMed PMID: 30626768.

Explore Compound Types